![molecular formula C24H33N3O B6275291 N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[2.2.2]octane-1-carboxamide CAS No. 2751611-87-5](/img/no-structure.png)
N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[2.2.2]octane-1-carboxamide
Overview
Description
N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[2.2.2]octane-1-carboxamide, commonly known as N-PBCA, is a bicyclic amide derived from the indole nucleus, which is found in many natural products and pharmaceuticals. N-PBCA is a versatile building block for the synthesis of a variety of compounds, and has been used in many scientific studies for the development of new drugs and materials.
Scientific Research Applications
N-PBCA has been used in a wide variety of scientific research applications, including the synthesis of small molecules, peptides, and proteins. It has also been used to synthesize novel drugs, materials, and catalysts. In addition, N-PBCA has been used in the development of new imaging agents, and in the study of protein-protein interactions.
Mechanism of Action
N-PBCA acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins and thromboxanes. By blocking the activity of COX-2, N-PBCA prevents the synthesis of these molecules, which are involved in inflammation and pain.
Biochemical and Physiological Effects
N-PBCA has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. In addition, it has been shown to have anti-cancer properties, and to have a protective effect against oxidative damage.
Advantages and Limitations for Lab Experiments
N-PBCA is a versatile building block for the synthesis of a variety of compounds, and has been used in many scientific studies for the development of new drugs and materials. However, it is important to note that N-PBCA is a potent inhibitor of the enzyme COX-2, and should be used with caution in laboratory experiments.
Future Directions
In the future, N-PBCA may be used in the development of novel drugs for the treatment of inflammatory and pain-related disorders. In addition, it may be used in the development of new imaging agents, and in the study of protein-protein interactions. Additionally, N-PBCA may be used to synthesize small molecules, peptides, and proteins for use in drug discovery and materials science. Finally, N-PBCA may be used to develop new catalysts for organic synthesis.
Synthesis Methods
N-PBCA can be synthesized through a variety of methods, including the reaction of piperidine and indole-3-carboxaldehyde, or the condensation of piperidine and indole-3-carboxylate. Both methods require a base to initiate the reaction, and the product is then isolated by column chromatography.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[2.2.2]octane-1-carboxamide involves the reaction of 1-(2-(1H-indol-3-yl)ethyl)piperidine-4-carboxylic acid with bicyclo[2.2.2]octan-1-amine in the presence of a coupling agent such as EDCI or HATU to form the desired product.", "Starting Materials": [ "1-(2-(1H-indol-3-yl)ethyl)piperidine-4-carboxylic acid", "bicyclo[2.2.2]octan-1-amine", "coupling agent (e.g. EDCI or HATU)", "solvent (e.g. DMF or DCM)", "base (e.g. DIPEA or TEA)" ], "Reaction": [ "Step 1: Dissolve 1-(2-(1H-indol-3-yl)ethyl)piperidine-4-carboxylic acid and bicyclo[2.2.2]octan-1-amine in a suitable solvent (e.g. DMF or DCM) and add a base (e.g. DIPEA or TEA) to the reaction mixture.", "Step 2: Add a coupling agent (e.g. EDCI or HATU) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography using a suitable solvent system (e.g. hexanes/ethyl acetate) to obtain the desired product N-{1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl}bicyclo[2.2.2]octane-1-carboxamide." ] } | |
| 2751611-87-5 | |
Molecular Formula |
C24H33N3O |
Molecular Weight |
379.5 |
Purity |
95 |
Origin of Product |
United States |
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